N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(naphthalen-2-yloxy)acetamide

• IUPAC Name: N-[5-cyclopropyl-2-(6-oxo-4-propan-2-yl-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-naphthalen-2-yloxyacetamide
• InChI: InChI=1S/C25H25N5O3/c1-15(2)20-13-23(31)28-25(26-20)30-22(12-21(29-30)17-7-8-17)27-24(32)14-33-19-10-9-16-5-3-4-6-18(16)11-19/h3-6,9-13,15,17H,7-8,14H2,1-2H3,(H,27,32)(H,26,28,31)
• InChI Key: HSXMSCZYUHCRFU-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)NC(=N1)N2C(=CC(=N2)C3CC3)NC(=O)COC4=CC5=CC=CC=C5C=C4
• Molecular Formula: C25H25N5O3
• Molecular Weight: 443.5 g/mol
• CAS No.: 1207027-90-4

Description

N-(3-cyclopropyl-1-(4-isopropyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(naphthalen-2-yloxy)acetamide is a useful research compound. Its molecular formula is C25H25N5O3 and its molecular weight is 443.507. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Computational and Pharmacological Evaluation

One study focused on the computational and pharmacological evaluation of novel derivatives, including compounds with structures related to the query compound. These compounds were assessed for their toxicity, tumor inhibition, antioxidant, analgesic, and anti-inflammatory actions. Docking studies against targets like EGFR, tubulin, COX-2, and 5-LOX were performed, demonstrating moderate inhibitory effects and potential for tumor inhibition and antioxidant activities M. Faheem, 2018.

Anticancer and Antimicrobial Activities

Research on pyranotriazolopyrimidines evaluated their anti-soybean lipoxygenase, anti-xanthine oxidase, and cytotoxic activities, highlighting significant cytotoxic activities against various cancer cell lines. This study underscores the potential of these compounds in anticancer research Abderrahim Ben Saïd et al., 2016.

Another study synthesized derivatives showing potent anti-tumor cytotoxic activity in vitro against different human cancer cell lines, indicating the potential therapeutic applications of these compounds in cancer treatment O. Ahmed et al., 2009.

CDK2 Inhibitors and Anti-Proliferative Activity

New derivatives were designed and synthesized, exhibiting inhibitory activity against the CDK2 enzyme and significant inhibition on different human cancer cell lines. These findings suggest the utility of these compounds in developing novel anticancer agents A. Abdel-Rahman et al., 2021.